Cas no 62019-06-1 (2,6-Heptadien-1-ol, (2E)-)

2,6-Heptadien-1-ol, (2E)- structure
2,6-Heptadien-1-ol, (2E)- structure
Product name:2,6-Heptadien-1-ol, (2E)-
CAS No:62019-06-1
MF:C7H12O
MW:112.169582366943
CID:460583
PubChem ID:53900551

2,6-Heptadien-1-ol, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Heptadien-1-ol, (2E)-
    • hepta-2,6-dien-1-ol
    • DTXSID30707515
    • 62019-06-1
    • Inchi: InChI=1S/C7H12O/c1-2-3-4-5-6-7-8/h2,5-6,8H,1,3-4,7H2
    • InChI Key: HWUMVJBWKZMIKH-UHFFFAOYSA-N
    • SMILES: C=CCCC=CCO

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

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